4-allyl-3-[4-(cyclopentyloxy)phenyl]-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 3-(4-cyclopentyloxyphenyl)-5-[(3-methylphenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C24H27N3OS/c1-3-15-27-23(20-11-13-22(14-12-20)28-21-9-4-5-10-21)25-26-24(27)29-17-19-8-6-7-18(2)16-19/h3,6-8,11-14,16,21H,1,4-5,9-10,15,17H2,2H3
• InChI Key: UDUNVVJPDWXBDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(N2CC=C)C3=CC=C(C=C3)OC4CCCC4
• Molecular Formula: C24H27N3OS
• Molecular Weight: 405.6 g/mol

Description

4-allyl-3-[4-(cyclopentyloxy)phenyl]-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazole is a chemical compound that has gained attention in scientific research due to its potential in various applications.

Mechanism of Action

The mechanism of action of 4-allyl-3-[4-(cyclopentyloxy)phenyl]-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazole involves the inhibition of various enzymes and proteins involved in cellular processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and exhibit antimicrobial activity. Additionally, it has been shown to induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-allyl-3-[4-(cyclopentyloxy)phenyl]-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazole in lab experiments is its potential as a chemical probe for biological studies. It has also shown promising results in the development of new drugs for the treatment of cancer and inflammation. However, one limitation is the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For the study of 4-allyl-3-[4-(cyclopentyloxy)phenyl]-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazole include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. Additionally, it could be studied for its potential in other scientific research applications, such as the treatment of microbial infections and neurodegenerative diseases.

Scientific Research Applications

4-allyl-3-[4-(cyclopentyloxy)phenyl]-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazole has been studied for its potential in various scientific research applications. It has shown promising results in the treatment of cancer, inflammation, and microbial infections. Furthermore, it has been studied for its potential in the development of new drugs and as a chemical probe for biological studies.